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Introduction
TCO-PEG4-Maleimide is a heterobifunctional crosslinker that enables a two-step antibody

labeling strategy with high efficiency and specificity. This reagent incorporates a maleimide

group for covalent attachment to thiol groups on an antibody and a trans-cyclooctene (TCO)

group for subsequent bioorthogonal conjugation with tetrazine-modified molecules.[1] The

integrated polyethylene glycol (PEG4) spacer enhances the hydrophilicity of the resulting

conjugate, which can reduce aggregation and improve solubility.[2]

This dual-reactivity makes TCO-PEG4-Maleimide a versatile tool in various applications,

including the development of antibody-drug conjugates (ADCs), fluorescent imaging probes,

and targeted drug delivery systems.[3] The maleimide group selectively reacts with free

sulfhydryl groups, typically introduced by the reduction of disulfide bonds within the antibody's

hinge region, forming a stable thioether bond.[4][5] This reaction is most efficient at a pH range

of 6.5-7.5.[4] The TCO moiety allows for a highly efficient and rapid "click chemistry" reaction

with a tetrazine-labeled molecule, a bioorthogonal ligation that can be performed under mild,

physiological conditions.[1][3]
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This application note provides a detailed protocol for the labeling of antibodies with TCO-
PEG4-Maleimide, including methods for antibody preparation, the conjugation reaction,

purification of the conjugate, and determination of the degree of labeling.

Materials and Methods
Materials

Antibody to be labeled (e.g., IgG)

TCO-PEG4-Maleimide

Tris(2-carboxyethyl)phosphine (TCEP)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)[1]

Spin desalting columns

UV-Vis spectrophotometer

Antibody Preparation (Reduction of Disulfide Bonds)
To expose free thiol groups for conjugation, the interchain disulfide bonds of the antibody must

be reduced.

Prepare the antibody in a suitable buffer, such as PBS at a concentration of 1-10 mg/mL.[6]

Add a 10- to 100-fold molar excess of TCEP to the antibody solution.

Incubate the mixture for 20-30 minutes at room temperature.

Remove the excess TCEP using a spin desalting column.[4]

TCO-PEG4-Maleimide Solution Preparation
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Prepare the TCO-PEG4-Maleimide solution immediately before use, as the maleimide group

can hydrolyze in the presence of moisture.[7]

Allow the vial of TCO-PEG4-Maleimide to equilibrate to room temperature before opening to

prevent moisture condensation.[7]

Dissolve the TCO-PEG4-Maleimide in anhydrous DMSO or DMF to a stock concentration of

5-20 mM.[4]

Antibody Labeling Protocol
To the reduced antibody solution, add the TCO-PEG4-Maleimide stock solution to achieve a

final molar excess of 10-20 fold over the antibody.[4]

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 2-8 °C, with

gentle stirring or rocking. Protect the reaction from light.

(Optional) Quench the reaction by adding a thiol-containing reagent like cysteine to a final

concentration of 10-50 mM and incubating for 15 minutes at room temperature.[4]

Purification of the TCO-Labeled Antibody
Remove unconjugated TCO-PEG4-Maleimide and other small molecules from the labeled

antibody using size-exclusion chromatography (SEC).[1]

Equilibrate the SEC column with PBS buffer.

Apply the reaction mixture to the column.

Elute the antibody-TCO conjugate with PBS buffer, collecting fractions.

Monitor the elution profile by measuring the absorbance at 280 nm. The first peak

corresponds to the labeled antibody.

Quantitative Data Summary
The following tables provide representative data for a typical TCO-PEG4-Maleimide antibody

labeling experiment.
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Molar Ratio (TCO-PEG4-
Maleimide:Antibody)

Degree of Labeling (DOL) Antibody Recovery (%)

5:1 2.1 95

10:1 4.3 92

20:1 7.8 88

Table 1: Effect of Reagent Molar Ratio on Degree of Labeling and Antibody Recovery. The

degree of labeling increases with higher molar ratios of the labeling reagent, while antibody

recovery may slightly decrease at very high ratios.

Storage Condition DOL after 1 Month % Activity Loss

4°C 3.8 ~11.6%

-20°C 4.1 ~4.6%

-80°C 4.2 ~2.3%

Table 2: Stability of TCO-Labeled Antibody. The TCO-labeled antibody is most stable when

stored at -80°C. A noticeable loss of TCO reactivity is observed at 4°C over one month.

Determination of Degree of Labeling (DOL)
The degree of labeling (DOL), which represents the average number of TCO molecules

conjugated to each antibody, can be determined using UV-Vis spectrophotometry.

Measure the absorbance of the purified TCO-labeled antibody at 280 nm (A280) and at the

wavelength of maximum absorbance for the TCO label (if it has a distinct absorbance) or the

subsequently clicked tetrazine-dye. For the purpose of this protocol, we will assume a

subsequent reaction with a tetrazine-dye for DOL calculation.

Calculate the concentration of the antibody using the Beer-Lambert law, correcting for the

absorbance of the dye at 280 nm.

Corrected A280 = A280 - (A_dye_max * CF_dye)
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Antibody Concentration (M) = Corrected A280 / (ε_antibody * path length)

Calculate the concentration of the conjugated dye.

Dye Concentration (M) = A_dye_max / (ε_dye * path length)

Calculate the DOL.

DOL = Dye Concentration / Antibody Concentration

Where:

A280 is the absorbance of the conjugate at 280 nm.

A_dye_max is the absorbance of the conjugate at the maximum absorbance wavelength of

the dye.

CF_dye is the correction factor for the dye's absorbance at 280 nm.

ε_antibody is the molar extinction coefficient of the antibody at 280 nm (typically ~210,000

M⁻¹cm⁻¹ for IgG).

ε_dye is the molar extinction coefficient of the dye at its maximum absorbance wavelength.
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Caption: Experimental workflow for antibody labeling with TCO-PEG4-Maleimide.
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Caption: Chemical reaction between a reduced antibody and TCO-PEG4-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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